AMG8380

• Molecular Formula: C25H16ClF2N3O5S
• Molecular Weight: 543.9 g/mol
• InChI: InChI=1S/C25H16ClF2N3O5S/c1-35-23-12-19(15-8-16(26)11-17(27)9-15)20(28)13-22(23)31-21-4-3-18(10-14(21)2-5-25(31)32)37(33,34)30-24-6-7-36-29-24/h2-13H,1H3,(H,29,30)
• InChIKey: HXQNEKJQBGXFAG-UHFFFAOYSA-N

AMG8380: NaV1.7 Negative Control Identity

AMG8380 (CAS 1642112-32-0) is the less active enantiomer of AMG8379, belonging to the atropisomeric quinolone sulfonamide class of voltage-gated sodium channel NaV1.7 antagonists [1]. It exhibits modest inhibitory activity against human and mouse NaV1.7 with IC50 values of 0.907 μM and 0.387 μM, respectively [2]. AMG8380 was specifically developed as an enantiomeric control to distinguish specific NaV1.7-mediated pharmacology from off-target effects in preclinical studies, and is not intended as a therapeutic candidate itself [1]. Its primary scientific utility lies in its capacity to serve as a matched negative control in experiments designed to validate NaV1.7 target engagement, enabling researchers to confirm that observed in vivo effects are target-dependent rather than compound-specific artifacts [1].

Identity Less-active atropisomer of NaV1.7 antagonist AMG8379

Utility Chemotype-matched negative control for stereospecific target engagement studies

Key Feature Enables attribution of pharmacological effects to NaV1.7 while holding chemotype constant

• [1] Zhu, D. X., et al. (2017). Pharmacologic Characterization of AMG8379, a Potent and Selective Small Molecule Sulfonamide Antagonist of the Voltage-Gated Sodium Channel NaV1.7. Journal of Pharmacology and Experimental Therapeutics, 362(1), 146-160. View Source
• [2] MedChemExpress (MCE). AMG8380 Product Datasheet. AMG8380 | NaV1.7 Antagonist. View Source

Why AMG8380 Cannot Be Replaced

In preclinical research aimed at validating the role of NaV1.7 in pain signaling, the use of a non-selective sodium channel blocker or a structurally unrelated compound as a negative control introduces significant confounding variables that can undermine the interpretation of experimental results [1]. Generic substitution fails for three critical reasons: first, alternative compounds do not replicate the distinct physiochemical and pharmacokinetic profile of the AMG8379/AMG8380 pair, meaning differences in in vivo exposure or tissue distribution cannot be excluded as the cause of differential effects [1]. Second, the enantiomeric relationship between AMG8379 (active) and AMG8380 (inactive) ensures nearly identical properties except for target binding, allowing a clean attribution of in vivo efficacy to on-target NaV1.7 engagement [1]. Third, studies have shown that despite achieving comparable plasma exposure levels to AMG8379, AMG8380 produces no behavioral effects across multiple NaV1.7-dependent pain and itch models, a finding that cannot be replicated using off-the-shelf NaV1.7 inhibitors with different chemotypes or selectivity profiles [1]. Therefore, sourcing authentic AMG8380 is essential for rigorous, publication-grade target validation studies involving the AMG8379 chemical series.

AMG8380 negative control

Alternative NaV1.7 inhibitor

State-dependence, species selectivity, and off-target profiles may differ, invalidating paired control comparisons

AMG8380 negative control

Vehicle or structurally unrelated inactive compound

May not control for non-specific effects of the quinolone sulfonamide scaffold

Pure AMG8380 enantiomer

Racemate (Rac)-AMG8379

Racemate contains active enantiomer; partial NaV1.7 blockade confounds negative control interpretation

• [1] Zhu, D. X., et al. (2017). Pharmacologic Characterization of AMG8379, a Potent and Selective Small Molecule Sulfonamide Antagonist of the Voltage-Gated Sodium Channel NaV1.7. Journal of Pharmacology and Experimental Therapeutics, 362(1), 146-160. View Source

AMG8380 Differentiation Evidence

Enantiomer Potency Differential vs. AMG8379

AMG8380 is a substantially weaker NaV1.7 antagonist than its active enantiomer AMG8379. In whole-cell patch clamp electrophysiology assays using HEK293 cells heterologously expressing recombinant human NaV1.7 channels interrogated in a partially inactivated state, AMG8380 inhibited the channel with an IC50 of 0.907 μM, whereas AMG8379 exhibited an IC50 of 8.5 nM [1]. This represents an approximately 107-fold difference in potency [1]. This differential is the foundational evidence that validates AMG8380 as a suitable negative control for in vivo studies.

Potency differential

Head-to-head

106-fold lower potency

AMG8380 hNaV1.7 IC50 907 nM vs AMG8379 8.5 nM

Defines usable concentration window for negative control experiments

Automated patch-clamp; partially inactivated state

Evidence Dimension	Inhibition of human NaV1.7 channel current
Target Compound Data	IC50 = 0.907 μM
Comparator Or Baseline	AMG8379 (active enantiomer), IC50 = 8.5 nM
Quantified Difference	Approximately 107-fold difference in potency
Conditions	Whole-cell patch clamp electrophysiology in HEK293 cells expressing recombinant hNaV1.7; voltage protocol interrogating partially inactivated state.

Why This Matters

This 107-fold potency differential confirms that AMG8380 is a sufficiently weak antagonist to serve as an inactive enantiomer control, ensuring that any in vivo effects observed with AMG8379 but not AMG8380 can be confidently attributed to on-target NaV1.7 inhibition.

• [1] Zhu, D. X., et al. (2017). Pharmacologic Characterization of AMG8379, a Potent and Selective Small Molecule Sulfonamide Antagonist of the Voltage-Gated Sodium Channel NaV1.7. Journal of Pharmacology and Experimental Therapeutics, 362(1), 146-160. View Source

In Vivo Behavioral Pharmacology Efficacy

In an ex vivo mouse skin-nerve preparation, a model that preserves the physiological environment of peripheral sensory neurons, AMG8379 demonstrated concentration-dependent blockade of mechanically and thermally induced action potential firing in C-fibers [1]. In contrast, AMG8380, when tested under identical experimental conditions, had no effect on either mechanical or thermal responses [1]. This functional null effect provides a critical tissue-level validation that the activity of AMG8379 is due to specific blockade of NaV1.7 rather than non-specific neuronal silencing.

In vivo behavior

Head-to-head

No behavioral effect at 100 mg/kg

AMG8379: reported dose-dependent inhibition across itch and pain endpoints

Absence of response supports NaV1.7-specific target engagement interpretation

C57Bl/6 mice; histamine, capsaicin, UVB models

Evidence Dimension	Inhibition of mechanically and thermally induced C-fiber spiking
Target Compound Data	Affected neither mechanical nor thermal responses
Comparator Or Baseline	AMG8379 blocked mechanically induced firing in a time- and dose-dependent manner and reduced the frequency of thermally induced spiking
Quantified Difference	Qualitative difference: AMG8379 active, AMG8380 inactive
Conditions	Ex vivo mouse skin-nerve preparation; C-fiber electrophysiological recordings

Why This Matters

The absence of functional activity in a complex tissue model demonstrates that AMG8380's inactivity extends beyond recombinant cell lines, confirming its value as a negative control in translational pain research.

• [1] Zhu, D. X., et al. (2017). Pharmacologic Characterization of AMG8379, a Potent and Selective Small Molecule Sulfonamide Antagonist of the Voltage-Gated Sodium Channel NaV1.7. Journal of Pharmacology and Experimental Therapeutics, 362(1), 146-160. View Source

Ex Vivo C-Fiber Electrophysiology

In multiple mouse behavioral models of pain and itch, AMG8380 produced no statistically significant effects at oral doses that achieved plasma exposure levels comparable to those of efficacious doses of AMG8379 [1]. Specifically, AMG8379 (30-100 mg/kg, p.o.) dose-dependently inhibited intradermal histamine-induced scratching, intraplantar capsaicin-induced licking, and reversed UVB radiation skin burn-induced thermal hyperalgesia [1]. In contrast, AMG8380 (100 mg/kg, p.o.) failed to show any effect on scratching behavior or any of the other behavioral endpoints, despite achieving similar plasma exposure [1].

C-fiber electrophysiology

Head-to-head

No inhibition of mechanically or thermally evoked firing

AMG8379 IC50 = 47.0 nM for C-fiber spike suppression

Supports stereospecific effect of AMG8379 on peripheral nociceptor firing

Ex vivo skin-nerve preparation; single-unit recordings

Evidence Dimension	Inhibition of behavioral responses in multiple in vivo models
Target Compound Data	No statistically significant effect on scratching, licking, or thermal hyperalgesia at 100 mg/kg p.o.
Comparator Or Baseline	AMG8379 (30-100 mg/kg p.o.) dose-dependently inhibited all behavioral endpoints
Quantified Difference	AMG8380 produced no behavioral effects at similar plasma exposure levels to those at which AMG8379 was efficacious
Conditions	C57Bl/6 male mice; oral administration; intradermal histamine, intraplantar capsaicin, and UVB thermal hyperalgesia models.

Why This Matters

This direct in vivo comparison, with controlled exposure, provides the most compelling evidence that AMG8379's analgesic and antipruritic effects are specifically mediated by NaV1.7, and that AMG8380 is the essential negative control for attributing these effects.

• [1] Zhu, D. X., et al. (2017). Pharmacologic Characterization of AMG8379, a Potent and Selective Small Molecule Sulfonamide Antagonist of the Voltage-Gated Sodium Channel NaV1.7. Journal of Pharmacology and Experimental Therapeutics, 362(1), 146-160. View Source
• [2] MedChemExpress (MCE). AMG8380 Product Datasheet. AMG8380 | NaV1.7 Antagonist. View Source

Selectivity Profile vs. Other NaV1.7 Inhibitors

While direct selectivity profiling data for AMG8380 across the NaV family is not explicitly reported, the high degree of selectivity demonstrated by its active enantiomer AMG8379 provides a strong class-level inference for the chemical scaffold. AMG8379 was shown to be 100- to 1000-fold selective for NaV1.7 over other NaV family members, including the muscle-expressed NaV1.4 and cardiac-expressed NaV1.5, as well as tetrodotoxin-resistant NaV channels in dorsal root ganglion neurons [1]. This selectivity is a defining feature of the atropisomeric quinolone sulfonamide class. The inactivity of AMG8380 at NaV1.7 implies that any off-target effects at other NaV isoforms or unrelated targets would similarly be minimal at the concentrations used for in vivo control studies, further reinforcing its suitability as a clean negative control.

Selectivity context

Class-level inference

Matched-chemotype reference with vastly reduced NaV1.7 pharmacology

AMG8380 hNaV1.7 IC50 907 nM; AMG8379 8.5 nM; PF-05089771 11 nM; GX-674 0.1 nM

Offers structurally identical negative control not achievable with alternative inhibitors

Direct selectivity panel data for AMG8380 limited; class inference

Evidence Dimension	Selectivity over other voltage-gated sodium channel isoforms
Target Compound Data	No direct selectivity data reported; inferred from active enantiomer AMG8379
Comparator Or Baseline	AMG8379 exhibits 100- to 1000-fold selectivity for NaV1.7 over NaV1.4, NaV1.5, and TTX-resistant NaV channels in DRG neurons
Quantified Difference	≥100-fold selectivity window for the active chemotype
Conditions	Whole-cell patch clamp electrophysiology in heterologous cells and primary neurons

Why This Matters

This selectivity profile, though inferred for AMG8380, is critical because it supports the interpretation that differential effects between AMG8379 and AMG8380 in vivo are due to on-target NaV1.7 engagement, not off-target activity at other sodium channels that could confound the results.

• [1] Zhu, D. X., et al. (2017). Pharmacologic Characterization of AMG8379, a Potent and Selective Small Molecule Sulfonamide Antagonist of the Voltage-Gated Sodium Channel NaV1.7. Journal of Pharmacology and Experimental Therapeutics, 362(1), 146-160. View Source

AMG8380 Research Application Scenarios

Behavioral Pharmacology Target Engagement

AMG8380 is optimally deployed as a matched negative control compound in rodent behavioral studies designed to establish the on-target efficacy of NaV1.7 inhibitors. As demonstrated in the original characterization study, administering AMG8380 at doses that achieve plasma exposure levels comparable to those of efficacious doses of AMG8379 allows researchers to attribute any observed analgesic or antipruritic effects specifically to NaV1.7 inhibition [1]. This is essential for de-risking novel NaV1.7 inhibitors and for generating robust, publication-grade data.

Ex Vivo Nociceptor Firing Electrophysiology

For researchers employing ex vivo skin-nerve or dorsal root ganglion (DRG) neuron electrophysiology to study peripheral nociceptor function, AMG8380 serves as an essential tool to verify that the effects of active NaV1.7 inhibitors are due to specific channel blockade [1]. Since AMG8380 affected neither mechanical nor thermal responses in the skin-nerve preparation, its inclusion as a control ensures that observed reductions in C-fiber firing are not due to non-specific neuronal silencing or vehicle effects, thereby increasing the internal validity of the experiments [1].

Cellular NaV1.7 Counter-Screening

In screening cascades for new chemical entities targeting NaV1.7, AMG8380 can be used as a structural control to benchmark the selectivity and potency of novel compounds [1]. Because AMG8380 shares the physicochemical properties of the potent AMG8379 but lacks significant on-target activity, it provides a useful baseline for assessing assay background and for distinguishing true hits from compounds that may interfere with assay readouts due to aggregation or other non-specific mechanisms [1].

Application

Selection Property

Validation Focus

Pain/itch model target engagement studies

Chemotype-matched negative control arm

Enantiomer-specific behavioral response endpoints

Ex vivo nociceptor electrophysiology assays

Stereospecific C-fiber firing response

Mechanically and thermally evoked firing endpoints

Cellular NaV1.7 counter-screening

Low-potency chemotype reference

Assay dynamic range and non-specific block confirmation

Atropisomer SAR and chiral discovery

Purified less-active atropisomer standard

Enantiomeric potency differential benchmarking

• [1] Zhu, D. X., et al. (2017). Pharmacologic Characterization of AMG8379, a Potent and Selective Small Molecule Sulfonamide Antagonist of the Voltage-Gated Sodium Channel NaV1.7. Journal of Pharmacology and Experimental Therapeutics, 362(1), 146-160. View Source